methyl 2-({[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
methyl 2-({[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0812659
InChI:
InChI=1S/C23H21N5O3S2/c1-31-23(30)19-15-9-5-6-10-17(15)33-22(19)27-18(29)12-32-21-16-11-26-28(20(16)24-13-25-21)14-7-3-2-4-8-14/h2-4,7-8,11,13H,5-6,9-10,12H2,1H3,(H,27,29)
SMILES:
COC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC=NC4=C3C=NN4C5=CC=CC=C5
Molecular Formula:
C23H21N5O3S2
Molecular Weight:
479.6 g/mol
methyl 2-({[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No.:
Cat. No.: VC0812659
Molecular Formula: C23H21N5O3S2
Molecular Weight: 479.6 g/mol
* For research use only. Not for human or veterinary use.
![methyl 2-({[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H21N5O3S2 |
|---|---|
| Molecular Weight | 479.6 g/mol |
| IUPAC Name | methyl 2-[[2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C23H21N5O3S2/c1-31-23(30)19-15-9-5-6-10-17(15)33-22(19)27-18(29)12-32-21-16-11-26-28(20(16)24-13-25-21)14-7-3-2-4-8-14/h2-4,7-8,11,13H,5-6,9-10,12H2,1H3,(H,27,29) |
| Standard InChI Key | YJCNFTOFXZUCSJ-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC=NC4=C3C=NN4C5=CC=CC=C5 |
| Canonical SMILES | COC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC=NC4=C3C=NN4C5=CC=CC=C5 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator